Cas no 898373-64-3 (3-2-(2-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide)

• Product Name: 3-2-(2-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide
• CAS No: 898373-64-3
• MF: C₁₈H₁₆N₂O₅
• MW: 340.330044746399
• CID: 5488228
• Update Time: 2025-06-08

3-2-(2-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[2-(2-methoxyphenoxy)acetyl]amino]-1-benzofuran-2-carboxamide
• 3-2-(2-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide

• Inchi： 1S/C18H16N2O5/c1-23-13-8-4-5-9-14(13)24-10-15(21)20-16-11-6-2-3-7-12(11)25-17(16)18(19)22/h2-9H,10H2,1H3,(H2,19,22)(H,20,21)
• InChI Key： NQUWKWJDEVNBDQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(COC2=CC=CC=C2OC)=O)=C1C(N)=O

Additional information on 3-2-(2-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-2-(2-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide (CAS No. 898373-64-3): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 3-2-(2-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide (CAS No. 898373-64-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This benzofuran derivative, characterized by its acetamido and carboxamide functional groups, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, biological activity, and mechanistic studies, aligning with the growing demand for novel bioactive molecules in therapeutic development.

The compound's molecular structure incorporates a methoxyphenoxy moiety, which is known to influence its physicochemical properties, such as solubility and binding affinity. Recent studies highlight its potential role in modulating enzyme inhibition and receptor interactions, making it a candidate for targeting metabolic disorders and inflammatory conditions. With the rise of computational chemistry and AI-driven drug design, 898373-64-3 has been scrutinized in in silico models to predict its pharmacokinetic profiles, a trend reflecting the industry's shift toward precision medicine.

From an industrial perspective, the synthesis of 3-2-(2-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide involves multi-step organic reactions, including amide coupling and cyclization techniques. Optimizing these processes for green chemistry compliance—such as reducing solvent waste or employing catalytic methods—resonates with the global push for sustainable manufacturing. Analysts note its relevance in high-throughput screening libraries, where its structural diversity aids in identifying lead compounds for orphan diseases.

Consumer and academic searches frequently inquire about the safety profile and commercial availability of CAS No. 898373-64-3. While it is primarily a research chemical, vendors emphasize its use under controlled laboratory conditions. Discussions on platforms like PubMed and Reaxys often focus on its patent status and derivative formulations, underscoring its intellectual property potential. Additionally, its relevance to neurodegenerative research and cancer therapeutics has sparked collaborations between academia and biotech firms.

In summary, 3-2-(2-methoxyphenoxy)acetamido-1-benzofuran-2-carboxamide exemplifies the intersection of medicinal chemistry and innovative technology. Its study addresses both fundamental scientific questions and applied challenges, from molecular docking simulations to scalable synthesis. As interdisciplinary approaches gain traction, this compound is poised to remain a focal point in life sciences and material innovation.